![molecular formula C10H14N2O B2496138 2-(2,6-dimethylphenyl)-N'-hydroxyethanimidamide CAS No. 885957-88-0](/img/structure/B2496138.png)
2-(2,6-dimethylphenyl)-N'-hydroxyethanimidamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2,6-dimethylphenyl)-N'-hydroxyethanimidamide, also known as DMPA, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of hydroxamic acids, which are known to have a wide range of biological activities, including anti-cancer, anti-inflammatory, and anti-viral effects. In
Scientific Research Applications
2-(2,6-dimethylphenyl)-N'-hydroxyethanimidamide has been studied for its potential applications in a variety of scientific research areas, including cancer research, neurodegenerative diseases, and infectious diseases. In cancer research, this compound has been shown to have anti-tumor effects in several types of cancer cells, including breast, lung, and prostate cancer cells. In neurodegenerative diseases, this compound has been shown to have neuroprotective effects and may have potential applications in the treatment of Alzheimer's disease and Parkinson's disease. In infectious diseases, this compound has been shown to have anti-viral effects against several viruses, including HIV and hepatitis C virus.
Mechanism of Action
The mechanism of action of 2-(2,6-dimethylphenyl)-N'-hydroxyethanimidamide is not fully understood, but it is believed to involve the inhibition of histone deacetylases (HDACs). HDACs are enzymes that play a role in the regulation of gene expression, and their inhibition by this compound may lead to changes in gene expression that contribute to the compound's biological effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the induction of cell cycle arrest, apoptosis, and autophagy in cancer cells. In neurodegenerative diseases, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation. In infectious diseases, this compound has been shown to have antiviral effects by inhibiting viral replication and modulating the immune response.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(2,6-dimethylphenyl)-N'-hydroxyethanimidamide in lab experiments is its relatively low toxicity compared to other HDAC inhibitors. Additionally, this compound has been shown to have good solubility in both water and organic solvents, making it easy to work with in the lab. However, one limitation of using this compound is its relatively low potency compared to other HDAC inhibitors, which may limit its effectiveness in certain applications.
Future Directions
There are several future directions for the study of 2-(2,6-dimethylphenyl)-N'-hydroxyethanimidamide, including further exploration of its anti-cancer, neuroprotective, and antiviral effects. Additionally, there is potential for the development of this compound analogs with improved potency and selectivity for specific HDAC isoforms. Finally, the use of this compound in combination with other drugs or treatments may enhance its effectiveness in certain applications.
Synthesis Methods
The synthesis of 2-(2,6-dimethylphenyl)-N'-hydroxyethanimidamide involves the reaction of 2,6-dimethylaniline with ethyl chloroformate to form 2-(2,6-dimethylphenyl) ethyl carbamate. This intermediate is then reacted with hydroxylamine hydrochloride to form this compound. The yield of this reaction is typically around 70-80%, and the purity of the final product can be determined using high-performance liquid chromatography (HPLC).
properties
IUPAC Name |
2-(2,6-dimethylphenyl)-N'-hydroxyethanimidamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O/c1-7-4-3-5-8(2)9(7)6-10(11)12-13/h3-5,13H,6H2,1-2H3,(H2,11,12) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBQUTAFQWGCCON-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)CC(=NO)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C(=CC=C1)C)C/C(=N/O)/N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.